Cas no 96980-67-5 (Hexanoic acid,2-bromo-2-ethyl-, ethyl ester)

Hexanoic acid,2-bromo-2-ethyl-, ethyl ester structure
96980-67-5 structure
Product Name:Hexanoic acid,2-bromo-2-ethyl-, ethyl ester
CAS No:96980-67-5
MF:C10H19BrO2
MW:251.160662889481
CID:800727
PubChem ID:3420088
Update Time:2025-04-19

Hexanoic acid,2-bromo-2-ethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Hexanoic acid,2-bromo-2-ethyl-, ethyl ester
    • Ethyl 2-bromo-2-ethylhexanoate
    • 2-Aethyl-2-brom-hexansaeure-aethylester
    • 2-ethyl-2-bromo-hexanoic acid ethyl ester
    • 96980-67-5
    • AKOS024333627
    • DTXSID60392332
    • Inchi： 1S/C10H19BrO2/c1-4-7-8-10(11,5-2)9(12)13-6-3/h4-8H2,1-3H3
    • InChI Key： CQWGUKCHUDVWEG-UHFFFAOYSA-N
    • SMILES： BrC(C(=O)OCC)(CC)CCCC

Computed Properties

  • Exact Mass: 250.05700
  • Monoisotopic Mass: 250.05684g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 7
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.8
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.30000
  • LogP: 3.28340

Hexanoic acid,2-bromo-2-ethyl-, ethyl ester Customs Data

  • HS CODE：2915900090
  • Customs Data：

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Hexanoic acid,2-bromo-2-ethyl-, ethyl ester Related Literature

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